(2,4)-Dihydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyrimidine, 95%

• IUPAC Name: 5-[3-(pyrrolidine-1-carbonyl)phenyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C15H15N3O3/c19-13-12(9-16-15(21)17-13)10-4-3-5-11(8-10)14(20)18-6-1-2-7-18/h3-5,8-9H,1-2,6-7H2,(H2,16,17,19,21)
• InChI Key: ZSZHSSZQZBNYMT-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC=CC(=C2)C3=CNC(=O)NC3=O
• Molecular Formula: C15H15N3O3
• DSSTOX Substance ID: DTXSID701167266
• Molecular Weight: 285.30 g/mol
• CAS RN: 1261959-50-5

Description

(2,4)-Dihydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyrimidine, 95% (hereafter referred to as (2,4)-DHP) is a synthetic compound with a wide range of applications in scientific research. It is a member of the pyrimidine family, which is a group of organic compounds with similar structures and properties. The chemical structure of (2,4)-DHP consists of a pyrrolidinylcarbonylphenyl group connected to a 2,4-dihydroxy-5-pyrimidine ring. It is a white crystalline solid with a melting point of approximately 150°C.

Scientific Research Applications

((2,4)-Dihydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyrimidine, 95%)-DHP has a wide range of applications in scientific research. It is used as a substrate for the enzyme glyceraldehyde-3-phosphate dehydrogenase (GAPDH), which is involved in the glycolytic pathway. It is also used as a substrate for the enzyme glucose-6-phosphate isomerase (GPI), which is involved in the pentose phosphate pathway. In addition, ((2,4)-Dihydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyrimidine, 95%)-DHP is used in the synthesis of other pyrimidine compounds, such as 5-fluorouracil, which is used in the treatment of certain types of cancer.

Mechanism of Action

((2,4)-Dihydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyrimidine, 95%)-DHP acts as a substrate for the enzyme glyceraldehyde-3-phosphate dehydrogenase (GAPDH). GAPDH catalyzes the conversion of glyceraldehyde-3-phosphate to 1,3-bisphosphoglycerate, which is an important intermediate in the glycolytic pathway. GAPDH is also involved in the production of ATP, which is the energy currency of the cell. In addition, ((2,4)-Dihydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyrimidine, 95%)-DHP is a substrate for the enzyme glucose-6-phosphate isomerase (GPI), which catalyzes the conversion of glucose-6-phosphate to fructose-6-phosphate. GPI is involved in the pentose phosphate pathway, which is an important source of NADPH, a coenzyme involved in many metabolic reactions.
Biochemical and Physiological Effects
((2,4)-Dihydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyrimidine, 95%)-DHP has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that ((2,4)-Dihydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyrimidine, 95%)-DHP can inhibit the growth of certain types of bacteria, including Escherichia coli and Staphylococcus aureus. In addition, ((2,4)-Dihydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyrimidine, 95%)-DHP has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition of acetylcholinesterase could potentially lead to increased levels of acetylcholine in the brain, which could have therapeutic effects in certain neurological disorders.

Advantages and Limitations for Lab Experiments

((2,4)-Dihydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyrimidine, 95%)-DHP has several advantages and limitations when used in lab experiments. One advantage of ((2,4)-Dihydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyrimidine, 95%)-DHP is that it is relatively easy to synthesize and can be purchased from chemical suppliers. In addition, ((2,4)-Dihydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyrimidine, 95%)-DHP is stable at room temperature and has a long shelf life. However, ((2,4)-Dihydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyrimidine, 95%)-DHP is not very soluble in water, which can limit its use in certain types of experiments.

Future Directions

There are a number of potential future directions for ((2,4)-Dihydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyrimidine, 95%)-DHP research. One potential direction is the development of new methods for synthesizing ((2,4)-Dihydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyrimidine, 95%)-DHP, which could make it easier and more cost-effective to produce. In addition, further research could be done to explore the potential therapeutic effects of ((2,4)-Dihydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyrimidine, 95%)-DHP in neurological disorders. Finally, further research could be done to explore the potential uses of ((2,4)-Dihydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyrimidine, 95%)-DHP in drug delivery systems and other biomedical applications.

Synthesis Methods

((2,4)-Dihydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyrimidine, 95%)-DHP can be synthesized from the reaction of 4-hydroxy-2-methyl-5-nitrobenzoic acid and pyrrolidin-3-ylcarbonyl chloride in the presence of a base such as triethylamine. The reaction produces a pyrrolidinylcarbonylphenyl group attached to a (2,4)-Dihydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyrimidine, 95%-dihydroxy-5-pyrimidine ring. This reaction is known as a “ring-closing metathesis” and is a common method for synthesizing pyrimidine compounds.